Cas no 2319640-97-4 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide
• CAS No: 2319640-97-4
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 5338713
• Update Time: 2025-10-29

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzo[b]thiophene-2-carboxamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-1-benzothiophene-2-carboxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H17NO3S/c20-17(16-10-12-4-1-2-6-15(12)23-16)19-11-18(21)8-3-5-14-13(18)7-9-22-14/h1-2,4,6-7,9-10,21H,3,5,8,11H2,(H,19,20)
• InChI Key： SRGSCXRLRYJXJQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NCC1(C2C=COC=2CCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 3.1
• Topological Polar Surface Area: 90.7

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide: A Comprehensive Overview

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide (CAS No. 2319640-97-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide is particularly noteworthy. It consists of a benzothiophene core linked to a tetrahydrobenzofuran moiety through an amide bond. The presence of the hydroxyl group in the tetrahydrobenzofuran ring adds to its complexity and contributes to its biological activity. The benzothiophene scaffold is known for its versatility in medicinal chemistry, often found in compounds with diverse biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

The synthesis of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide has been explored using various methodologies. One common approach involves the reaction of 1-benzothiophene-2-carboxylic acid with (4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methylamine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method yields the desired product in good yields and purity. Another approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times.

Recent studies have highlighted the potential therapeutic applications of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have sparked interest in further exploring its potential as an anticancer agent.

Beyond its therapeutic applications, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1-benzothiophene-2-carboxamide has also been studied for its potential use in diagnostic imaging. Research has shown that it can be labeled with radioisotopes such as technetium or fluorine to create imaging agents for positron emission tomography (PET) or single-photon emission computed tomography (SPECT). This could have significant implications for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

In conclusion, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yll)methyl-1-benzothiophene-2-carboxamide (CAS No. 2319640-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation. As research continues to advance in this field, it is likely that new insights and applications will emerge.